Cas no 1261788-35-5 (2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol)
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol
-
- Inchi: 1S/C13H10F3NO2/c14-13(15,16)9-3-1-2-8(6-9)11-5-4-10(7-18)17-12(11)19/h1-6,18H,7H2,(H,17,19)
- InChI Key: FFOKDLCXKZLLRH-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1=CC=C(CO)NC1=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 426
- XLogP3: 1.8
- Topological Polar Surface Area: 49.3
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001626-250mg |
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol |
1261788-35-5 | 97% | 250mg |
$727.60 | 2022-04-03 | |
| Alichem | A024001626-500mg |
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol |
1261788-35-5 | 97% | 500mg |
$1,009.40 | 2022-04-03 | |
| Alichem | A024001626-1g |
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol |
1261788-35-5 | 97% | 1g |
$1,696.80 | 2022-04-03 |
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol
Introduction to 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261788-35-5) and Its Emerging Applications in Chemical Biology
2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol, identified by the CAS number 1261788-35-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including hydroxyl, methoxy, and a trifluoromethyl-substituted phenyl ring, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.
The trifluoromethyl group, in particular, is a key feature that enhances the metabolic stability and lipophilicity of the molecule. This substitution pattern is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, as demonstrated by numerous successful drug candidates that incorporate trifluoromethyl groups. The hydroxyl and methoxy functionalities further expand the compound's versatility, enabling various chemical modifications and interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol interacts with biological systems. Studies have revealed that this compound exhibits promising binding affinity to certain enzyme targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary docking studies indicate that it may interact with kinases and other signaling proteins, which are critical in pathways associated with inflammation, cancer, and neurodegenerative diseases.
The pyridine core of this molecule is particularly noteworthy, as pyridine derivatives have been extensively studied for their role in medicinal chemistry. Pyridines serve as privileged scaffolds due to their ability to mimic natural product structures and their compatibility with various pharmacophoric moieties. The specific arrangement of substituents in 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol allows for fine-tuning of electronic properties, which can be leveraged to optimize binding interactions with biological targets.
In the realm of drug development, the synthesis of this compound has been refined through modern organic methodologies, ensuring high yields and purity. Advances in catalytic processes have enabled more efficient access to complex pyridine derivatives, reducing the environmental impact of synthetic routes. This aligns with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.
Moreover, the methoxy group at the 6-position adds another layer of functionality that can be exploited for further derivatization. This position is strategically located to allow for easy modification without disrupting the core pharmacophore, making it an ideal candidate for structure-activity relationship (SAR) studies. Such studies are crucial for understanding how subtle changes in molecular structure can influence biological activity.
Emerging research also highlights the potential of this compound in addressing neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and the unique combination of substituents in 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol may offer new insights into treating conditions such as Alzheimer's disease and Parkinson's disease. Experimental data suggest that it can cross the blood-brain barrier and interact with relevant receptors or enzymes.
The role of fluorinated compounds in medicinal chemistry cannot be overstated. The trifluoromethyl group not only enhances physicochemical properties but also influences metabolic pathways by increasing resistance to degradation enzymes like cytochrome P450 oxidases. This characteristic is particularly advantageous when designing drugs intended for long-term use or when seeking to minimize off-target effects.
Recent publications have begun to explore synthetic pathways that incorporate green chemistry principles into the production of complex heterocycles like 2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol. These approaches focus on minimizing waste generation and using renewable resources wherever possible. Such innovations are essential for ensuring that drug development remains sustainable as demand for new therapeutics grows.
The versatility of this compound extends beyond traditional pharmaceutical applications. Researchers are investigating its potential use in agrochemicals and material science due to its structural features. For example, pyridine derivatives can act as ligands in metal coordination complexes or serve as precursors for functional materials with unique electronic properties.
In conclusion,2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261788-35-5) represents a compelling example of how structural complexity can be leveraged to develop molecules with significant biological activity. Its multifaceted functional groups provide ample opportunities for further exploration in drug discovery and beyond. As research continues to uncover new applications for this compound, it will undoubtedly remain a subject of interest for chemists and biologists alike.
1261788-35-5 (2-Hydroxy-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)